Cas no 87070-52-8 (UNDECANOIC ACID, 3-HYDROXY-, ETHYL ESTER)

UNDECANOIC ACID, 3-HYDROXY-, ETHYL ESTER structure
87070-52-8 structure
Product Name:UNDECANOIC ACID, 3-HYDROXY-, ETHYL ESTER
CAS No:87070-52-8
MF:C13H26O3
MW:230.343744754791
CID:3542700
PubChem ID:13113181
Update Time:2025-04-22

UNDECANOIC ACID, 3-HYDROXY-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • UNDECANOIC ACID, 3-HYDROXY-, ETHYL ESTER
    • Ethyl 3-hydroxyundecanoate
    • E97564
    • MFCD34530411
    • SCHEMBL7606413
    • 87070-52-8
    • Inchi: 1S/C13H26O3/c1-3-5-6-7-8-9-10-12(14)11-13(15)16-4-2/h12,14H,3-11H2,1-2H3
    • InChI Key: YFMDYRSJKCQYQN-UHFFFAOYSA-N
    • SMILES: C(CCCC)CCCC(O)CC(=O)OCC

Computed Properties

  • Exact Mass: 230.18819469Da
  • Monoisotopic Mass: 230.18819469Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 46.5Ų

UNDECANOIC ACID, 3-HYDROXY-, ETHYL ESTER Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR022KGH-5g
Ethyl 3-hydroxyundecanoate
87070-52-8 95%
5g
$324.00 2025-02-13
Aaron
AR022KGH-10g
Ethyl 3-hydroxyundecanoate
87070-52-8 95%
10g
$550.00 2025-02-13
abcr
AB607591-5g
Ethyl 3-hydroxyundecanoate; .
87070-52-8
5g
€375.80 2025-04-16
abcr
AB607591-10g
Ethyl 3-hydroxyundecanoate; .
87070-52-8
10g
€600.20 2025-04-16
abcr
AB607591-25g
Ethyl 3-hydroxyundecanoate; .
87070-52-8
25g
€1128.90 2025-04-16
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